![molecular formula C8H8O2S2 B1465962 3,6-Dimethoxythieno[3,2-b]thiophene CAS No. 850233-79-3](/img/structure/B1465962.png)
3,6-Dimethoxythieno[3,2-b]thiophene
Overview
Description
“3,6-Dimethoxythieno[3,2-b]thiophene” is a chemical compound with the molecular formula C8H8O2S2 and a molecular weight of 200.28 . It is a solid substance and should be stored in a dark place, sealed in dry, at room temperature .
Synthesis Analysis
The synthesis of “3,6-Dimethoxythieno[3,2-b]thiophene” has been reported in several studies. For instance, symmetrical derivatives have been obtained from 3,6-dibromothieno[3,2-b]thiophene or by trans-etherification of 3,6-dimethoxythieno[3,2-b]thiophene .Molecular Structure Analysis
The InChI code for “3,6-Dimethoxythieno[3,2-b]thiophene” is 1S/C8H8O2S2/c1-9-5-3-11-8-6 (10-2)4-12-7 (5)8/h3-4H,1-2H3 .Chemical Reactions Analysis
The electropolymerization of “3,6-Dimethoxythieno[3,2-b]thiophene” leads to a conjugated polymer with redox potential, band gap, optical transparency in the doped state, and stability similar to those of PEDOT .Physical And Chemical Properties Analysis
“3,6-Dimethoxythieno[3,2-b]thiophene” is a solid substance . The exact physical and chemical properties such as boiling point and density are predicted to be 313.3±37.0 °C and 1.330±0.06 g/cm3 respectively .Scientific Research Applications
Medicinal Chemistry
Thiophene-based analogs, including “3,6-Dimethoxythieno[3,2-b]thiophene”, have been of interest to a growing number of scientists as potential biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Industrial Chemistry
Thiophene derivatives are utilized in industrial chemistry as corrosion inhibitors . The unique properties of “3,6-Dimethoxythieno[3,2-b]thiophene” could potentially enhance the effectiveness of these inhibitors.
Organic Semiconductors
Thiophene-mediated molecules, including “3,6-Dimethoxythieno[3,2-b]thiophene”, have a prominent role in the advancement of organic semiconductors . They are used in the development of materials with high polarizability .
Organic Field-Effect Transistors (OFETs)
“3,6-Dimethoxythieno[3,2-b]thiophene” and its derivatives can be used in the fabrication of organic field-effect transistors (OFETs) . These materials are crucial for the development of flexible and lightweight electronic devices.
Organic Light-Emitting Diodes (OLEDs)
Thiophene-based compounds, such as “3,6-Dimethoxythieno[3,2-b]thiophene”, are used in the fabrication of organic light-emitting diodes (OLEDs) . These materials contribute to the efficiency and longevity of OLEDs.
Organic Photovoltaics (OPV)
“3,6-Dimethoxythieno[3,2-b]thiophene” and its derivatives have found application in organic photovoltaics (OPV) . These materials are crucial for the development of efficient and cost-effective solar cells.
Electropolymerisation
Compounds like “3,6-Dimethoxythieno[3,2-b]thiophene” have been used as precursors for electropolymerisation . The resulting polymers have unique electronic properties that can be exploited in various applications.
Organic Electronic Devices
Due to their limited solubility in common organic solvents, compounds like “3,6-Dimethoxythieno[3,2-b]thiophene” are promising candidates for organic electronic devices prepared by vapor evaporation .
Safety And Hazards
Future Directions
The future directions of “3,6-Dimethoxythieno[3,2-b]thiophene” could involve its use in the development of new π-conjugated D–A copolymers, which have been shown to exhibit a low bandgap of 1.27 eV and a broad absorption . It could also serve as a possible alternative to poly(3,4-ethylenedioxythiophene) (PEDOT) .
properties
IUPAC Name |
3,6-dimethoxythieno[3,2-b]thiophene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O2S2/c1-9-5-3-11-8-6(10-2)4-12-7(5)8/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXHZSUIGKCSMHX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CSC2=C1SC=C2OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40718839 |
Source
|
| Record name | 3,6-Dimethoxythieno[3,2-b]thiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40718839 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,6-Dimethoxythieno[3,2-b]thiophene | |
CAS RN |
850233-79-3 |
Source
|
| Record name | 3,6-Dimethoxythieno[3,2-b]thiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40718839 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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